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Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B12056947 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

specialized chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for Cyanamide-15N2, including operational and disposal plans, to

ensure the highest standards of laboratory safety.

Hazard Summary:

Cyanamide-15N2, like its non-isotopically labeled counterpart, is a hazardous chemical. The

available Safety Data Sheets (SDS) for cyanamide solutions and solids indicate that it is toxic if

swallowed or in contact with skin, causes severe skin burns and eye damage, may cause an

allergic skin reaction, and is suspected of causing cancer and reproductive harm.[1][2][3][4] It is

crucial to handle this compound with a high degree of caution in a controlled laboratory

environment.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is critical to minimize exposure

and ensure safety when handling Cyanamide-15N2. The following table summarizes the

recommended PPE.
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Operation Recommended PPE

Weighing and Transferring (Solid)

- Full-face respirator with appropriate cartridge-

Chemical-resistant gloves (double gloving

recommended, e.g., nitrile)[5][6][7]- Chemical

splash goggles and face shield[5][6]- Lab coat[5]

[8]- Long pants and closed-toe shoes[5]

Handling Solutions

- Chemical-resistant gloves (double gloving

recommended, e.g., nitrile)[5][6][7]- Chemical

splash goggles[6][8]- Face shield (if splash

hazard exists)[5]- Lab coat[5][8]- Long pants

and closed-toe shoes[5]

Cleaning and Decontamination

- Chemical-resistant gloves (e.g., nitrile)[5]-

Chemical splash goggles[6][8]- Lab coat[5][8]-

Long pants and closed-toe shoes[5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational plan is essential for the safe handling of Cyanamide-15N2.

All manipulations should be performed in a certified chemical fume hood.[5][6][7][8]

Experimental Workflow:
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Handling
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Review SDS

Don Appropriate PPE

Verify Fume Hood Function

Weigh Solid in Fume Hood

Dissolve in Appropriate Solvent

Perform Reaction in Fume Hood

Decontaminate Glassware and Surfaces

Segregate and Label Waste

Dispose of Hazardous Waste
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Exposure or Spill Occurs

Is it a Spill?

Small Spill (<1L)

Yes

Large Spill (>1L) or Outside Hood

Yes

Is it an Exposure?

No

Clean up with appropriate kit.
Double-bag waste.

Evacuate area.
Alert others.

Call emergency services.

Seek Immediate Medical Attention

Skin Contact

Yes

Eye Contact

Yes

Inhalation

Yes

Ingestion

Yes

Remove contaminated clothing.
Rinse with water for 15 min. Rinse with eyewash for 15 min. Move to fresh air. Do NOT induce vomiting.

Rinse mouth with water.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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